molecular formula C19H15F3N2O4S B2888919 4-(2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)phenyl acetate CAS No. 431977-99-0

4-(2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)phenyl acetate

Cat. No. B2888919
CAS RN: 431977-99-0
M. Wt: 424.39
InChI Key: BJHSPJCMYUIOOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a thiazine ring, and an acetamido group. These groups are common in many pharmaceuticals and biologically active compounds .


Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the trifluoromethyl group is often involved in various chemical reactions, contributing to the properties of the compound .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the trifluoromethyl group could influence the compound’s polarity and reactivity .

Scientific Research Applications

Synthesis and Characterization

Research on similar compounds focuses on their synthesis and characterization, highlighting the diverse chemical reactions and methodologies employed to create these complex molecules. For example, the work by Devi et al. (2022) discusses the synthesis of 2-mercaptobenzimidazole derivatives with potential antibacterial and antifungal activities, showcasing the broad spectrum of microbial resistance these compounds may combat Devi, Shahnaz, & Prasad, 2022. Similarly, Küçükgüzel et al. (2013) detail the creation of celecoxib derivatives evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties, demonstrating the potential therapeutic applications of these compounds Küçükgüzel et al., 2013.

Potential Therapeutic Applications

The synthesized compounds have shown promising results in preclinical studies for various therapeutic applications. For instance, the celecoxib derivatives studied by Küçükgüzel et al. (2013) exhibited significant anti-inflammatory and analgesic activities, suggesting potential as novel therapeutic agents Küçükgüzel et al., 2013.

Antimicrobial and Antifungal Activities

Antimicrobial and antifungal activities are key areas of research for compounds with structural similarities to the one . The study by Devi et al. (2022) highlights the antibacterial and antifungal potential of synthesized compounds against a variety of pathogens Devi, Shahnaz, & Prasad, 2022.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many compounds with similar structures have a wide range of biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory effects .

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activities of similar compounds, it could be a promising area of study .

properties

IUPAC Name

[4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]phenyl] acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15F3N2O4S/c1-10(25)28-13-5-3-12(4-6-13)23-17(26)9-16-18(27)24-14-8-11(19(20,21)22)2-7-15(14)29-16/h2-8,16H,9H2,1H3,(H,23,26)(H,24,27)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJHSPJCMYUIOOE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OC1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15F3N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.